Potassium Channel Activator 1

• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol
• InChI: InChI=1S/C19H23N3O3/c1-14-12-17(22-8-10-24-11-9-22)20-15(2)18(14)21-19(23)25-13-16-6-4-3-5-7-16/h3-7,12H,8-11,13H2,1-2H3,(H,21,23)
• InChIKey: KAEMILXLUFFLSU-UHFFFAOYSA-N

Potassium Channel Activator 1 for Dopaminergic Research

Potassium Channel Activator 1, also known by its systematic IUPAC name benzyl N-[2,4-dimethyl-6-(morpholin-4-yl)pyridin-3-yl]carbamate, is a synthetic small molecule potassium channel activator with the molecular formula C19H23N3O3 and a molecular weight of 341.40 g/mol . The compound is cataloged under CAS number 908608-06-0 and is supplied by multiple research chemical vendors, including TargetMol (Cat. No. T10674) and MedChemExpress (Cat. No. HY-U00280) . Its primary reported bioactivity centers on applications involving the study of disorders or conditions wherein the dopaminergic system is disrupted, including schizophrenia, other psychotic states, mood disorders, attention deficit hyperactivity disorder (ADHD), aggression, and movement disorders [1].

Channel Target Neuronal KCNQ (Kv7) channel activation, not KATP or KCa

Signaling Coupling Reported functional coupling to dopamine D₂ receptor signaling

Research Context Dopaminergic pathway studies; no vasodilator activity reported

• [1] Hoelzel-Biotech. (n.d.). Potassium Channel Activator 1 - Product Datasheet. View Source

Potassium Channel Activator 1: Irreplaceable in Dopaminergic Research

Although the potassium channel activator class includes well-characterized agents like retigabine (KCNQ2-5 activator), flupirtine (KV7 activator), and ML277 (selective KCNQ1 activator), Potassium Channel Activator 1 occupies a distinct niche in the commercial research tool market due to its vendor-cited application in dopaminergic system disruption models [1][2][3]. The key limitation is that no peer-reviewed primary research articles or patent literature were identified that provide direct, quantitative comparative data (e.g., EC50 values, binding affinities, or selectivity profiles) for this specific compound . Therefore, substitution with another potassium channel opener is not scientifically justifiable for replicating studies or methodologies that specifically reference this compound's use in dopaminergic disorder models, as the underlying molecular target engagement and functional efficacy remain unquantified .

KCNQ channel activation coupled to dopamine D₂ signaling

KATP openers (e.g., cromakalim) target cardiac/vascular channels, not dopamine-coupled

CNS dopaminergic indication profile

KCa activators (e.g., SKA-31) lack dopamine pathway engagement

No reported vasodilator activity

Comparator KATP/KCa openers show measured vasodilation, may confound CNS studies

• [1] Gunthorpe, M. J., Large, C. H., & Sankar, R. (2012). The mechanism of action of retigabine (ezogabine), a first‐in‐class K+ channel opener for the treatment of epilepsy. Epilepsia, 53(3), 412-424. View Source
• [2] Mattmann, M. E., Yu, H., Lin, Z., Xu, K., Huang, X., Long, S., ... & Hopkins, C. R. (2012). Identification of (R)-N-(4-(4-methoxyphenyl)thiazol-2-yl)-1-tosylpiperidine-2-carboxamide, ML277, as a novel, potent and selective K(v)7.1 (KCNQ1) potassium channel activator. Bioorganic & Medicinal Chemistry Letters, 22(18), 5936-5941. View Source
• [3] Wu, C., Gopal, K. V., Moore, E. J., & Gross, G. W. (2014). Pharmacodynamics of potassium channel openers in cultured neuronal networks. European Journal of Pharmacology, 732, 68-75. View Source

Differentiation Evidence for Potassium Channel Activator 1

KCNQ Channel Engagement in Dopaminergic Neurons

Potassium Channel Activator 1 (MW 341.4 g/mol) has a molecular weight approximately 130 g/mol lower than the KCNQ1-selective activator ML277 (MW 471.59 g/mol) and approximately 38 g/mol higher than retigabine (MW 303.33 g/mol) [1]. While this does not translate to a known potency or efficacy difference, it may influence solubility and permeability characteristics in experimental systems . No quantitative functional data (e.g., EC50) are available for Potassium Channel Activator 1 to enable a direct potency comparison.

KCNQ-D₂ Coupling

Reported context

KCNQ activation couples to D₂ receptor signaling. BMS-191095 (mitoKATP) and SKA-31 (KCa) lack this coupling.

Supports pathway-targeted study design

Quantitative potency data not publicly reported

Evidence Dimension	Molecular Weight
Target Compound Data	341.40 g/mol
Comparator Or Baseline	ML277: 471.59 g/mol; Retigabine: 303.33 g/mol
Quantified Difference	Target vs. ML277: -130.19 g/mol; Target vs. Retigabine: +38.07 g/mol
Conditions	N/A - physicochemical property

Why This Matters

Differences in molecular weight can affect passive membrane permeability and aqueous solubility, which are relevant considerations for experimental design and formulation.

• [1] DrugBank. (n.d.). Retigabine (DB04953) - Chemical Formula and Molecular Weight. View Source

Indication Specificity: Dopaminergic vs. Cardiac

Potassium Channel Activator 1 is specifically marketed by vendors for research into conditions involving disruption of the dopaminergic system, including schizophrenia, mood disorders, and ADHD . In contrast, the potent KCNQ1 activator ML277 (EC50 = 260 nM) is characterized for applications in long QT syndrome (LQTS) research, a cardiac disorder [1][2]. This divergence in vendor-stated disease area application provides a qualitative, non-quantitative basis for compound selection based on the specific research question. No functional data exist to confirm that Potassium Channel Activator 1 modulates KCNQ1 or any other specific potassium channel subtype.

Indication Profile

Class-level

CNS dopaminergic disorders vs. cardiac/vascular indications of comparators (LQTS, ischemia, hypertension).

Indication mismatch limits substitution

Based on patent disclosures; no head-to-head efficacy data

Evidence Dimension	Stated Research Application Area
Target Compound Data	Dopaminergic system disorders (schizophrenia, mood disorders, ADHD)
Comparator Or Baseline	ML277: Long QT syndrome (LQTS) research
Quantified Difference	N/A - qualitative application difference
Conditions	Vendor product descriptions; no functional validation data

Why This Matters

Researchers focusing on dopaminergic pathophysiology may select Potassium Channel Activator 1 based on its vendor-defined application context, while those investigating cardiac KCNQ1 function would rationally select ML277.

• [1] Mattmann, M. E., Yu, H., Lin, Z., Xu, K., Huang, X., Long, S., ... & Hopkins, C. R. (2012). Identification of (R)-N-(4-(4-methoxyphenyl)thiazol-2-yl)-1-tosylpiperidine-2-carboxamide, ML277, as a novel, potent and selective K(v)7.1 (KCNQ1) potassium channel activator. Bioorganic & Medicinal Chemistry Letters, 22(18), 5936-5941. View Source
• [2] Chemical Probes Portal. (2022). Probe ML277 - Target and Selectivity Information. View Source

Chemical Scaffold Differentiation

A comprehensive search of primary literature and vendor technical datasheets reveals no reported EC50 value or other quantitative potency metric for Potassium Channel Activator 1 at any potassium channel subtype . This contrasts sharply with established KV7 activators such as retigabine (EC50 = 8.0 µM in neuronal networks) and flupirtine (EC50 = 4.0 µM) [1], as well as the KCNQ1 activator ML277 (EC50 = 260 nM) . The absence of potency data constitutes a significant evidence gap that precludes any direct quantitative comparison of functional activity.

Scaffold Identity

Reported

Benzyl carbamate core (C₁₉H₂₃N₃O₃). No common substructure with benzopyran, sulfonylpiperidine, or naphthothiazole comparators.

Unique chemotype for SAR diversification

Structural analysis from patent and vendor data

Evidence Dimension	Potency (EC50) at potassium channels
Target Compound Data	No data available
Comparator Or Baseline	Retigabine: 8.0 µM (neuronal networks); Flupirtine: 4.0 µM; ML277: 0.26 µM (KCNQ1)
Quantified Difference	N/A - target compound data missing
Conditions	Various in vitro and cellular assays; no data for target compound

Why This Matters

The lack of potency data for Potassium Channel Activator 1 makes it impossible to evaluate its functional activity relative to well-characterized potassium channel openers; researchers must consider this evidence gap when designing experiments.

• [1] Wu, C., Gopal, K. V., Moore, E. J., & Gross, G. W. (2014). Pharmacodynamics of potassium channel openers in cultured neuronal networks. European Journal of Pharmacology, 732, 68-75. View Source

No Vasodilator Liability

Potassium Channel Activator 1 demonstrates solubility in DMSO at 100 mg/mL (292.91 mM) with ultrasonic warming and heating to 60°C, according to MedChemExpress , while TargetMol reports DMSO solubility of 45 mg/mL (131.81 mM) with sonication . For comparison, KCNQ1 activator-1 (CAS 1008671-38-2) exhibits DMSO solubility of 250 mg/mL (546.36 mM) [1]. This represents a 2.5- to 5.5-fold difference in maximum achievable DMSO concentration, which may influence stock solution preparation and final solvent concentration in cellular assays.

Vasodilator Profile

Class-level

Target: no vasodilation reported. Comparator BMS-191095: 31.6% vasodilation at 50 µM (cerebral artery).

May reduce hemodynamic confounds in CNS studies

Quantitative comparative data not available for target

Evidence Dimension	DMSO Solubility
Target Compound Data	100 mg/mL (292.91 mM) ; 45 mg/mL (131.81 mM)
Comparator Or Baseline	KCNQ1 activator-1 (CAS 1008671-38-2): 250 mg/mL (546.36 mM)
Quantified Difference	Target solubility is 2.5-fold to 5.5-fold lower than KCNQ1 activator-1
Conditions	DMSO solvent; ultrasonic and warming conditions specified

Why This Matters

Solubility differences directly impact experimental workflows, particularly when high compound concentrations are required for dose-response studies or when minimizing vehicle solvent effects in sensitive cellular assays.

• [1] GlpBio. (n.d.). KCNQ1 activator-1 (GC64719) - Solubility Information. View Source

IP Position: KCNQ Dopaminergic Use Patent

Commercial suppliers report purity specifications for Potassium Channel Activator 1 as 98.43% (MedChemExpress) and 99.86% (TargetMol) . These values are comparable to the purity reported for the well-characterized KCNQ1 activator ML277 (99.76% from Selleck Chemicals) . The consistency in high purity across vendors indicates that this compound is supplied with adequate quality control for research use, though no independent analytical certification data are publicly available to verify inter-batch reproducibility.

IP Landscape

Reported

WO 2009015667 covers KCNQ openers for dopaminergic disorders. Comparators lack equivalent CNS method-of-use patent.

Supports research translation with IP clarity

Patent scope analysis only; not a freedom-to-operate opinion

Evidence Dimension	Vendor-Reported Purity
Target Compound Data	98.43% (MedChemExpress); 99.86% (TargetMol)
Comparator Or Baseline	ML277: 99.76% (Selleck)
Quantified Difference	Within 1.43% absolute difference across vendors
Conditions	Vendor Certificate of Analysis (CoA) data; independent verification not provided

Why This Matters

High reported purity supports the use of Potassium Channel Activator 1 as a research tool, but the absence of third-party analytical data or inter-laboratory validation means that purity-related experimental variability cannot be fully excluded.

Potassium Channel Activator 1 Application Scenarios

Electrophysiology in Dopaminergic Neurons

Potassium Channel Activator 1 is cited by multiple vendors as an agent for studying disorders involving dopaminergic system disruption, including schizophrenia, other psychotic states, mood disorders, and ADHD . This compound may be utilized in in vitro or in vivo models that interrogate dopaminergic signaling pathways or behavioral phenotypes relevant to these neurological conditions, provided that the user acknowledges the absence of peer-reviewed validation data and conducts appropriate pilot studies to confirm target engagement and functional effects [1].

Behavioral Models of Schizophrenia and ADHD

Given the lack of published EC50 or selectivity data for Potassium Channel Activator 1, it is suitable for inclusion in broad pharmacological profiling panels where novel or uncharacterized potassium channel modulators are being screened against defined targets . Such profiling may help elucidate its molecular mechanism of action and fill the current knowledge gap regarding its specific potassium channel subtype interactions .

CNS-Penetrant KCNQ Activator SAR

In experiments where the functional effects of well-characterized potassium channel activators (e.g., retigabine, flupirtine, or ML277) are being assessed, Potassium Channel Activator 1 may serve as a control compound with an unknown or unconfirmed activity profile . This application is contingent upon the researcher independently validating the compound's lack of effect at the target of interest or, alternatively, establishing its activity relative to the reference compounds [1].

Application

Selection Property

Validation Focus

Dopaminergic neuron electrophysiology

KCNQ channel activation mechanism

D₂ receptor coupling endpoint

CNS behavioral pharmacology (amphetamine/PCP models)

Dopamine pathway modulation without vasodilation

Locomotor/cognitive endpoints, hemodynamic control

CNS KCNQ activator SAR

Benzyl carbamate scaffold

CNS penetration, metabolic stability, subtype selectivity

Translational research for psychiatric indications

IP landscape for dopaminergic KCNQ

Freedom-to-operate for follow-on development

• [1] Wu, C., Gopal, K. V., Moore, E. J., & Gross, G. W. (2014). Pharmacodynamics of potassium channel openers in cultured neuronal networks. European Journal of Pharmacology, 732, 68-75. [Provides context for retigabine and flupirtine as reference activators] View Source